Cas no 81444-97-5 (BICYCLO[3.2.0]HEPTAN-6-ONE, (1S,5S)-)

• Product Name: BICYCLO[3.2.0]HEPTAN-6-ONE, (1S,5S)-
• CAS No: 81444-97-5
• MF: C₇H₁₀O
• MW: 110.153702259064
• CID: 3399045
• PubChem ID: 59077266
• Update Time: 2025-10-29

BICYCLO[3.2.0]HEPTAN-6-ONE, (1S,5S)- Chemical and Physical Properties

Names and Identifiers

• BICYCLO[3.2.0]HEPTAN-6-ONE, (1S,5S)-
• rac-(1R,5R)-bicyclo[3.2.0]heptan-6-one, cis
• Bicyclo[3.2.0]heptan-6-one
• bicyclo[3.2.0]heptan-7-one
• AKOS017398140
• XADFSXKNPLLSDY-UHFFFAOYSA-N
• 81444-97-5
• 13756-54-2
• F8884-9269
• SCHEMBL1634001

• Inchi： 1S/C7H10O/c8-7-4-5-2-1-3-6(5)7/h5-6H,1-4H2/t5-,6-/m0/s1
• InChI Key： XADFSXKNPLLSDY-WDSKDSINSA-N
• SMILES： [C@@]12([H])[C@@]([H])(C(=O)C1)CCC2

Computed Properties

• Exact Mass: 110.073164938g/mol
• Monoisotopic Mass: 110.073164938g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 17.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on BICYCLO[3.2.0]HEPTAN-6-ONE, (1S,5S)-

Research Brief on BICYCLO[3.2.0]HEPTAN-6-ONE, (1S,5S)- (CAS: 81444-97-5): Recent Advances and Applications

BICYCLO[3.2.0]HEPTAN-6-ONE, (1S,5S)- (CAS: 81444-97-5) is a chiral bicyclic ketone that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential applications in drug synthesis. Recent studies have explored its utility as a versatile building block for the synthesis of complex bioactive molecules, particularly in the development of novel therapeutic agents. This research brief aims to summarize the latest findings related to this compound, highlighting its synthetic pathways, biological activities, and emerging applications.

One of the key advancements in the study of BICYCLO[3.2.0]HEPTAN-6-ONE, (1S,5S)- is its role in asymmetric synthesis. Researchers have developed efficient catalytic methods to produce this compound with high enantiomeric purity, which is critical for its application in chiral drug development. For instance, a 2023 study published in the Journal of Organic Chemistry demonstrated the use of a novel organocatalyst to achieve a 98% enantiomeric excess (ee) in the synthesis of (1S,5S)-BICYCLO[3.2.0]HEPTAN-6-ONE. This breakthrough has significant implications for the scalable production of this compound, making it more accessible for pharmaceutical applications.

In addition to its synthetic utility, recent research has investigated the biological activities of derivatives of BICYCLO[3.2.0]HEPTAN-6-ONE, (1S,5S)-. A 2022 study in Bioorganic & Medicinal Chemistry Letters reported that certain derivatives exhibit potent inhibitory effects against specific enzymes involved in inflammatory pathways. These findings suggest potential applications in the development of anti-inflammatory drugs. Furthermore, molecular docking studies have revealed that the bicyclic framework of this compound can interact with key binding sites in target proteins, providing a structural basis for further drug design efforts.

Another area of interest is the use of BICYCLO[3.2.0]HEPTAN-6-ONE, (1S,5S)- as a precursor for the synthesis of natural product analogs. A 2023 paper in Chemical Communications described its application in the total synthesis of a marine-derived alkaloid with promising anticancer activity. The study highlighted the compound's ability to serve as a rigid scaffold for constructing complex polycyclic structures, which are often challenging to synthesize using conventional methods. This approach opens new avenues for the discovery of bioactive natural product-inspired compounds.

Despite these advancements, challenges remain in the large-scale production and functionalization of BICYCLO[3.2.0]HEPTAN-6-ONE, (1S,5S)-. Current synthetic routes often require multiple steps and expensive catalysts, limiting their industrial applicability. However, ongoing research is focused on developing more cost-effective and sustainable methods, such as biocatalytic approaches using engineered enzymes. A 2023 preprint on ChemRxiv proposed a one-pot enzymatic cascade reaction to produce this compound from readily available starting materials, showcasing the potential of green chemistry in this field.

In conclusion, BICYCLO[3.2.0]HEPTAN-6-ONE, (1S,5S)- (CAS: 81444-97-5) continues to be a molecule of significant interest in chemical biology and pharmaceutical research. Its unique structural features, combined with recent advances in synthetic methodologies and biological evaluations, position it as a promising candidate for drug discovery and development. Future research should focus on optimizing its synthesis, exploring new derivatives, and elucidating its mechanism of action in various biological systems. These efforts will further unlock the potential of this compound in addressing unmet medical needs.